2-Acetyl-7-methylsulfamoyl-1,2,3,4-tetrahydroisoquinoline

• Molecular Formula: C12H16N2O3S
• Molecular Weight: 268.33 g/mol
• IUPAC Name: 2-acetyl-N-methyl-3,4-dihydro-1H-isoquinoline-7-sulfonamide
• InChI: InChI=1S/C12H16N2O3S/c1-9(15)14-6-5-10-3-4-12(7-11(10)8-14)18(16,17)13-2/h3-4,7,13H,5-6,8H2,1-2H3
• InChI Key: RAOXIJHVIAOYCM-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC2=C(C1)C=C(C=C2)S(=O)(=O)NC

Description

2-Acetyl-7-methylsulfamoyl-1,2,3,4-tetrahydroisoquinoline is a useful research compound. Its molecular formula is C12H16N2O3S and its molecular weight is 268.33 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

2-Acetyl-7-chlorosulfonyl-1,2,3,4-tetrahydroisoquinoline was reacted with a concentrated aqueous solution of methylamine with cooling. The resulting solid was filtered and washed with water to give 2-acetyl-7-methylsulfamoyl-1,2,3,4-tetrahydroisoquinoline. Hydrolyzing in refluxing 10% hydrochloric acid by the procedure of Example 15 and then recrystallizing from methanol/ether gave 7-methylsulfamoyl-1,2,3,4-tetrahydroisoquinoline hydrochloride, m.p. 238°-240° C.

Synthesis routes and methods II

Procedure details